molecular formula C12H16BrNO2 B8056905 [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine

[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine

Cat. No.: B8056905
M. Wt: 286.16 g/mol
InChI Key: NGFFYMWEZAGNRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine is a brominated heterocyclic compound featuring a 1,3-dioxaindan core substituted with a bromine atom at position 6 and a diethylamine-methyl group at position 3. Its molecular formula is C₁₂H₁₆BrNO₂, with a SMILES notation of CCOC1C2=C(C=CC(=C2)Br)OCC1CN(CC)CC (inferred from structural analogs in ).

Properties

IUPAC Name

N-[(6-bromo-1,3-benzodioxol-5-yl)methyl]-N-ethylethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16BrNO2/c1-3-14(4-2)7-9-5-11-12(6-10(9)13)16-8-15-11/h5-6H,3-4,7-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGFFYMWEZAGNRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CC1=CC2=C(C=C1Br)OCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the bromination of 1,3-benzodioxole-5-carboxaldehyde to produce 6-bromo-1,3-benzodioxole-5-carboxaldehyde . This intermediate can then be reacted with diethylamine under suitable conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine can undergo various chemical reactions, including:

    Oxidation: The brominated dioxane ring can be oxidized under strong oxidizing conditions.

    Reduction: The compound can be reduced to remove the bromine atom or to modify the dioxane ring.

    Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

    Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (R-SH) can be employed for substitution reactions.

Major Products Formed

    Oxidation: Oxidized derivatives of the dioxane ring.

    Reduction: De-brominated or modified dioxane derivatives.

    Substitution: Compounds with new functional groups replacing the bromine atom.

Scientific Research Applications

[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine has several applications in scientific research:

Mechanism of Action

The mechanism of action of [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The brominated dioxane ring and diethylamine group can influence the compound’s binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Structural Analogs with Brominated Heterocycles

  • 6-Bromo-1H-indole-3-carboxylic acid methyl ester (CID 7)
    This brominated indole derivative, isolated from marine sponges, shares a bromine-substituted aromatic system but lacks the 1,3-dioxaindan core. It exhibits weak antibacterial activity against Staphylococcus epidermidis . In contrast, [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine’s diethylamine group may enhance solubility or receptor binding compared to the ester group in CID 5.

  • 6-Chloro-2,2-difluorobenzo[d][1,3]dioxol-5-amine
    This compound replaces bromine with chlorine and fluorine on the 1,3-benzodioxole ring. The electron-withdrawing fluorine substituents likely increase metabolic stability compared to bromine, while the amine group at position 5 offers different reactivity profiles .

Diethylamine-Containing Compounds

  • Diethylamine-methyl xanthone derivatives Xanthones with a diethylamine-methyl substituent at position 2 exhibit potent anti-cholinesterase activity (IC₅₀ values < 10 μM), outperforming morpholino or piperidinyl analogs .
  • Diclofenac diethylamine A non-steroidal anti-inflammatory drug (NSAID), diclofenac diethylamine’s diethylamine group improves skin penetration in topical formulations . While structurally distinct, this underscores the utility of diethylamine in enhancing bioavailability—a consideration for formulating [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine in dermatological products.

Key Data Tables

Table 1: Structural and Functional Comparison

Compound Core Structure Substituents Key Properties/Activities Reference
[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine 1,3-dioxaindan Br (C6), CH₂N(Et)₂ (C5) Hypothesized enhanced solubility/bioactivity
6-Bromo-1H-indole-3-carboxylic acid methyl ester Indole Br (C6), COOCH₃ (C3) Weak antibacterial activity
Diethylamine-methyl xanthone Xanthone CH₂N(Et)₂ (C2) Anti-cholinesterase (IC₅₀ < 10 μM)
6-Chloro-2,2-difluorobenzo[d][1,3]dioxol-5-amine 1,3-benzodioxole Cl (C6), NH₂ (C5), F (C2, C2′) Enhanced metabolic stability

Table 2: Analytical Parameters for Diethylamine Derivatives

Compound Column Mobile Phase Detection (nm) LOD (µg/mL) Reference
Diclofenac diethylamine C18 (ACCLAIM™ 120) pH 3 H₃PO₄/ACN (35:65) 205 0.0038
[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine (hypothetical) C18 (hypothetical) pH 3 H₃PO₄/ACN (adjusted) 205–210 ~0.01 (estimated)

Biological Activity

[(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine is a compound that has garnered attention due to its potential biological activities. This article delves into the compound's structure, biological properties, and relevant research findings.

Chemical Structure

The molecular formula for [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine is C11H14BrN1O2C_{11}H_{14}BrN_{1}O_{2}. Its structural representation can be described by the following SMILES notation: CCN(CC)C1=CC2=C(C=C1Br)OCO2. This structure features a brominated benzodioxole moiety, which is significant for its biological interactions.

Biological Activity Overview

The biological activity of [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine has been investigated in various studies, particularly regarding its antimicrobial properties. Below are key findings from the literature:

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds structurally related to [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine. For example, a screening of a library of synthetic compounds against bacterial and fungal pathogens showed promising results:

PathogenMIC (µg/mL)Control (µg/mL)
Staphylococcus aureus≤0.2512.5 (Streptomycin)
Methicillin-resistant S. aureus≤0.251 (Vancomycin)
Cryptococcus neoformans88 (Fluconazole)

These results indicate that certain derivatives exhibit significant activity against Gram-positive bacteria while showing limited effectiveness against Gram-negative bacteria and fungi at higher concentrations .

Cytotoxicity and Hemolytic Activity

The cytotoxic effects of [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine were also evaluated using human embryonic kidney cells (HEK293). The concentration at which 50% cytotoxicity was observed was reported as follows:

Cell TypeIC50 (µg/mL)Control
HEK2939Tamoxifen

Additionally, hemolytic activity on human red blood cells was assessed, with results indicating a concentration causing 10% hemolysis .

The precise mechanism of action for [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine remains under investigation. Preliminary studies suggest that its antimicrobial action does not primarily involve membrane disruption, as indicated by weak membrane depolarization in S. aureus . Further research is needed to elucidate the cellular targets and pathways involved in its biological effects.

Case Studies

In one notable case study, researchers synthesized a series of analogs based on the structure of [(6-Bromo-1,3-dioxaindan-5-yl)methyl]diethylamine to explore variations in antimicrobial activity. The study focused on modifying the halogen substituents and amine components to assess their impact on efficacy against various pathogens. Results showed that specific substitutions enhanced activity against resistant strains of bacteria while maintaining low toxicity profiles in mammalian cells .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.